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Compound of Interest

Compound Name: Calcium bromide

Cat. No.: B147908 Get Quote

Essential Safety and Handling Guide for Calcium
Bromide
This guide provides immediate safety, operational, and disposal information for laboratory

professionals working with calcium bromide. Adherence to these procedures is critical for

ensuring personal safety and maintaining a secure research environment.

Health Hazard Information
Calcium bromide can cause serious eye irritation and damage.[1][2][3] It may also cause skin

and respiratory tract irritation.[1][2][4][5] Ingestion may be harmful and can lead to symptoms

like muscular incoordination and respiratory depression.[1][4] Chronic exposure to bromides

may affect the central nervous system.[4][6]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling calcium bromide to prevent

exposure.[6][7] The selection of PPE should be based on a thorough risk assessment of the

specific procedures being performed.[1][2]
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Protection Type Equipment Specification Guidelines and Purpose

Eye/Face Protection

Safety glasses with side

shields, safety goggles, or a

face shield.[1][8]

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).[1][2] Protects

against dust and splashes,

preventing serious eye

damage.[3][5]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene) and a

lab coat or complete protective

suit.[1][5][8][9]

Gloves must be inspected

before use and removed using

the proper technique to avoid

skin contact.[1][2] Protective

clothing should be worn to

prevent any possibility of skin

contact.[5][7]

Respiratory Protection

Use in a well-ventilated area.

[6] If ventilation is inadequate

or for major spills, use an

approved respirator (e.g., N95,

P3).[1][2][8]

A full-face supplied air

respirator is recommended if it

is the sole means of

protection.[1][2] Required

when dust formation is likely.[5]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure. Always have an

eyewash station and safety shower readily accessible.[8]
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][4][6] Remove

contact lenses if present and easy to do.[1][2]

Seek immediate medical attention.[3][4][6]

Skin Contact

Immediately remove all contaminated clothing.

[6] Flush skin with plenty of soap and water.[2]

[6] Get medical attention if irritation develops or

persists.[4][5]

Inhalation

Move the person to fresh air.[1][4] If the person

is not breathing, give artificial respiration.[1][2][4]

Seek medical attention.[1][2]

Ingestion

Do NOT induce vomiting.[4][6] Rinse mouth with

water.[1][2] Never give anything by mouth to an

unconscious person.[1][2][4] Seek medical

attention.[1][4]

Operational Plan: Handling and Disposal
1. Receiving and Storage:

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[3][5][6]

Keep away from incompatible materials such as strong acids and oxidizers.[5][7]

Suitable storage containers include those made of polyethylene, polypropylene, or glass for

lab quantities.[6]

2. Handling and Use:

Ensure adequate ventilation, such as a chemical fume hood, to control dust or mists.[1][7][8]

Avoid all personal contact, including the inhalation of dust.[6] Minimize dust generation and

accumulation during handling.[4]
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Wash hands thoroughly after handling and before breaks.[1][2][4] Do not eat, drink, or smoke

in the work area.[10]

3. Spill Management:

For minor spills, immediately clean up using dry methods to avoid generating dust.[6][10]

Vacuum or sweep the material and place it into a suitable, labeled container for disposal.[2]

[4]

For major spills, evacuate the area and alert emergency services.[6] Control personal

contact by wearing appropriate PPE.[6] Prevent the spillage from entering drains or water

courses.[1][6]

4. Disposal Plan:

All waste must be handled in accordance with local, state, and federal regulations.[6]

Dispose of unused product and contaminated packaging through a licensed disposal

company.[2]

Do not allow wash water from cleaning equipment to enter drains.[6]

Accidental Spill Workflow
The following diagram outlines the procedural flow for managing an accidental spill of calcium
bromide.
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Caption: Workflow for Calcium Bromide Spill Response.
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Physical and Chemical Properties
Property Value

Appearance White to off-white solid/beads.[2][4]

Odor Odorless.[3][4]

Molecular Formula CaBr₂

Molecular Weight 199.89 g/mol .[1]

Specific Gravity 3.353 g/cm³.[3][6]

Melting Point 730 °C / 1346 °F.[3]

Boiling Point 806 - 812 °C / 1482.8 - 1493.6 °F.[3]

Solubility Soluble in water.[4]

Combustibility Non-combustible.[4][6][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147908#personal-protective-equipment-for-handling-
calcium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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